Cas no 1339606-40-4 (3-(cyanomethyl)sulfanylbenzoic acid)

• Product Name: 3-(cyanomethyl)sulfanylbenzoic acid
• CAS No: 1339606-40-4
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 4589484
• PubChem ID: 64171992
• Update Time: 2025-11-06

3-(cyanomethyl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(cyanomethyl)sulfanyl]benzoic acid
• Benzoic acid, 3-[(cyanomethyl)thio]-
• 3-(cyanomethyl)sulfanylbenzoic acid

• Inchi： 1S/C9H7NO2S/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6H,5H2,(H,11,12)
• InChI Key： LMDWJPUBJMKLJO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(SCC#N)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 398.1±27.0 °C at 760 mmHg
• Flash Point: 194.5±23.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(cyanomethyl)sulfanylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-(cyanomethyl)sulfanylbenzoic acid

Research Briefing on 3-(cyanomethyl)sulfanylbenzoic acid (CAS: 1339606-40-4) in Chemical Biology and Pharmaceutical Applications

3-(cyanomethyl)sulfanylbenzoic acid (CAS: 1339606-40-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfanyl and cyanomethyl functional groups, has been explored as a versatile building block in medicinal chemistry and as a potential modulator of biological targets. Recent studies have focused on its role in the development of novel enzyme inhibitors and its utility in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to serve as a scaffold for the development of cysteine protease inhibitors. The research team demonstrated that derivatives of 3-(cyanomethyl)sulfanylbenzoic acid showed promising inhibitory activity against cathepsin B, with IC50 values in the low micromolar range. The electron-withdrawing properties of the cyanomethyl group were found to enhance the compound's reactivity with the thiol group of the catalytic cysteine residue, suggesting potential applications in targeting cysteine-dependent enzymes.

In the field of antibiotic development, a recent patent application (WO2023051234) disclosed the use of 1339606-40-4 as a key intermediate in the synthesis of novel β-lactamase inhibitors. The compound's structural features were leveraged to create analogs that effectively restored the activity of carbapenems against resistant bacterial strains. Molecular docking studies revealed that the benzoic acid moiety interacts favorably with conserved residues in the active site of class A β-lactamases, while the sulfanyl group contributes to improved membrane permeability.

Ongoing research presented at the 2024 American Chemical Society National Meeting highlighted the compound's potential in targeted protein degradation. Scientists modified the 3-(cyanomethyl)sulfanylbenzoic acid scaffold to create proteolysis-targeting chimeras (PROTACs) that successfully induced degradation of bromodomain-containing proteins. The cyanomethyl group was found to be particularly valuable for linker optimization, contributing to improved cellular uptake and target engagement.

From a synthetic chemistry perspective, recent advances have been made in the large-scale production of 1339606-40-4. A 2023 publication in Organic Process Research & Development described an improved synthetic route that achieved 78% overall yield while reducing the use of hazardous reagents. The new methodology employs a one-pot thioetherification-cyanation sequence that significantly enhances the process's green chemistry metrics.

Looking forward, the unique chemical properties of 3-(cyanomethyl)sulfanylbenzoic acid continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors for oncology targets and its use as a warhead in activity-based probes for chemical proteomics. The compound's versatility and favorable physicochemical properties suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.